Cas no 87486-33-7 (3,5-dichloro-1-methyl-1,2-dihydropyrazin-2-one)

3,5-dichloro-1-methyl-1,2-dihydropyrazin-2-one structure
87486-33-7 structure
Product Name:3,5-dichloro-1-methyl-1,2-dihydropyrazin-2-one
CAS No:87486-33-7
MF:C5H4Cl2N2O
MW:179.004058837891
MDL:MFCD12022618
CID:1897737
PubChem ID:13062968
Update Time:2024-10-26

3,5-dichloro-1-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-dichloro-1-methylpyrazin-2-one
    • SureCN859740
    • AG-L-59842
    • 2(1H)-Pyrazinone, 3,5-dichloro-1-methyl-
    • RP24005
    • CTK5F8536
    • 3,5-dichloro-1-methyl-1H-pyrazin-2-one
    • 1-methyl-3,5-dichloro-2(1H)-pyrazinone
    • 3,5-dichloro-1-methyl-2(1H)-pyrazinone
    • AGN-PC-00KP86
    • 3,5-DICHLORO-1-METHYLPYRAZIN-2(1H)-ONE
    • 3,5-dichloro-1-methyl-1,2-dihydropyrazin-2-one
    • 3,5-Dichloro-1-methyl-2(1H)-pyrazinone (ACI)
    • DA-01800
    • SY237892
    • 87486-33-7
    • DTXSID70516840
    • MFCD12022618
    • CS-0113010
    • EN300-1703346
    • AKOS005167136
    • N13354
    • WS-02351
    • QHMYGZJTKUTEAB-UHFFFAOYSA-N
    • J-511278
    • SCHEMBL859740
    • MDL: MFCD12022618
    • Inchi: 1S/C5H4Cl2N2O/c1-9-2-3(6)8-4(7)5(9)10/h2H,1H3
    • InChI Key: QHMYGZJTKUTEAB-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C=C(Cl)N=C1Cl

Computed Properties

  • Exact Mass: 177.9700681g/mol
  • Monoisotopic Mass: 177.9700681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.7Ų

3,5-dichloro-1-methyl-1,2-dihydropyrazin-2-one Pricemore >>

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